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Introduction
2,3-Dinitrotoluene (2,3-DNT) is a nitroaromatic compound of significant interest in various

fields, including environmental science and toxicology.[1] As a component of technical-grade

dinitrotoluene mixtures used in the synthesis of polyurethane foams and explosives, its

environmental presence and potential health effects necessitate a thorough understanding of

its fundamental physicochemical properties.[2][3] This technical guide provides a

comprehensive overview of the core physicochemical characteristics of 2,3-DNT, detailed

experimental protocols for their determination, and insights into its metabolic and

environmental fate. All quantitative data is presented in structured tables for clarity and

comparative analysis.

Core Physicochemical Properties
The essential physicochemical properties of 2,3-Dinitrotoluene are summarized in the tables

below. These parameters are critical for predicting its behavior in various environmental and

biological systems.

Table 1: General and Physical Properties of 2,3-
Dinitrotoluene
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Property Value Source(s)

Molecular Formula C₇H₆N₂O₄ [2][4]

Molecular Weight 182.13 g/mol [4][5]

Appearance Yellow crystalline solid/needles [5][6]

Odor Characteristic odor [5]

Melting Point 59-61 °C [4][6]

Boiling Point ~315.51 °C (rough estimate) [6]

Density (Solid) 1.5181 g/cm³ (rough estimate) [5][6]

Table 2: Solubility and Partitioning of 2,3-Dinitrotoluene
Property Value Conditions Source(s)

Water Solubility 270 mg/L 22 °C [4]

161 mg/L 25 °C [4]

Solubility in Organic

Solvents

Soluble in ethanol,

ether; very soluble in

acetone

- [4]

LogP (Octanol-Water

Partition Coefficient)

2.18 (estimate for all

isomers)
- [5]

Table 3: Vapor Pressure and Safety Data of 2,3-
Dinitrotoluene
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Property Value Source(s)

Vapor Pressure 1 mmHg [5]

Flash Point 207 °C (404 °F) [4]

Autoignition Temperature 400 °C [5]

UN Number 2038 (for Dinitrotoluene) [5]

Hazard Class 6.1 (Toxic) [7]

Experimental Protocols
This section details the methodologies for determining the key physicochemical properties of

2,3-Dinitrotoluene. These protocols are based on established analytical techniques for organic

compounds.

Determination of Melting Point (Capillary Method)
The melting point of 2,3-DNT can be accurately determined using the capillary tube method

with a melting point apparatus.[8][9]

Methodology:

Sample Preparation: A small amount of finely powdered, dry 2,3-Dinitrotoluene is packed

into a capillary tube, sealed at one end, to a height of 2-3 mm.[9]

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus, adjacent to a calibrated thermometer.[8]

Heating: The sample is heated at a steady rate of approximately 10 °C per minute initially.

[10]

Observation: As the temperature approaches the expected melting point (around 50 °C), the

heating rate is reduced to 1-2 °C per minute to allow for thermal equilibrium.[8][10]

Data Recording: The temperature at which the first drop of liquid appears (the onset of

melting) and the temperature at which the last solid crystal disappears (completion of
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melting) are recorded. This range represents the melting point.[8][11] For pure 2,3-DNT, this

range should be narrow.[8]

Determination of Boiling Point (Thiele Tube Method)
Due to its high boiling point and potential for decomposition, the boiling point of 2,3-DNT is

often given as an estimate.[6] However, a micro-boiling point determination can be performed

using a Thiele tube.[12][13][14]

Methodology:

Sample Preparation: A small amount of 2,3-Dinitrotoluene is placed in a small test tube

(fusion tube). A capillary tube, sealed at one end, is inverted and placed within the test tube

containing the sample.[12][15]

Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a

Thiele tube containing a high-boiling point liquid (e.g., mineral oil or silicone oil).[14]

Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and

heat the sample uniformly.[14]

Observation: As the liquid boils, a continuous stream of bubbles will emerge from the open

end of the inverted capillary tube.[13]

Data Recording: Heating is discontinued, and the apparatus is allowed to cool slowly. The

temperature at which the bubbling stops and the liquid begins to enter the capillary tube is

recorded as the boiling point.[13][16]

Determination of Density (Pycnometer Method)
The density of solid 2,3-Dinitrotoluene can be determined using a pycnometer, a flask with a

precise volume.[17]

Methodology:

Mass of Empty Pycnometer: A clean, dry pycnometer is accurately weighed (m₁).
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Mass with Sample: A known mass of 2,3-Dinitrotoluene is added to the pycnometer, and it

is weighed again (m₂). The mass of the sample is (m₂ - m₁).

Mass with Sample and Liquid: A liquid of known density (ρ_liquid) in which 2,3-DNT is

insoluble (e.g., a saturated solution of 2,3-DNT in water or a non-polar solvent) is added to

the pycnometer, filling it completely. The pycnometer is then reweighed (m₃).

Mass with Liquid Only: The pycnometer is emptied, cleaned, and filled with the same liquid

and weighed (m₄). The mass of the liquid is (m₄ - m₁).

Calculation: The volume of the liquid displaced by the solid is calculated, which is equal to

the volume of the solid. The density of 2,3-Dinitrotoluene (ρ_sample) is then calculated

using the following formula: ρ_sample = [(m₂ - m₁) / ((m₄ - m₁) - (m₃ - m₂))] * ρ_liquid

Determination of Water Solubility (Flask Method)
The solubility of 2,3-DNT in water can be determined by the shake-flask method, a standard

technique for sparingly soluble compounds.

Methodology:

Sample Preparation: An excess amount of 2,3-Dinitrotoluene is added to a known volume

of distilled water in a flask.

Equilibration: The flask is sealed and agitated in a constant temperature water bath (e.g., 22

°C or 25 °C) for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

Phase Separation: The mixture is allowed to stand undisturbed at the same temperature until

the undissolved solid has settled.

Sample Analysis: A sample of the clear supernatant is carefully withdrawn, filtered to remove

any suspended particles, and the concentration of dissolved 2,3-DNT is determined using a

suitable analytical method such as High-Performance Liquid Chromatography (HPLC) or

Gas Chromatography-Mass Spectrometry (GC-MS).

Calculation: The solubility is expressed in milligrams per liter (mg/L).
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Determination of Vapor Pressure (Static Method)
The vapor pressure of 2,3-DNT can be measured using a static method, which involves

allowing the substance to reach equilibrium with its vapor in a closed system.

Methodology:

Sample Preparation: A sample of 2,3-Dinitrotoluene is placed in a thermostated sample

cell.

Evacuation: The cell is evacuated to remove air.

Equilibration: The sample is heated to a specific temperature, and the system is allowed to

reach equilibrium, where the rate of sublimation equals the rate of condensation.

Pressure Measurement: The pressure of the vapor in the cell is measured using a high-

sensitivity pressure transducer.

Data Collection: The vapor pressure is measured at several different temperatures to

establish the vapor pressure curve.

Analytical Methodologies
Accurate quantification of 2,3-Dinitrotoluene is essential for research and monitoring. HPLC

and GC-MS are the most common and reliable analytical techniques.[18][19]

High-Performance Liquid Chromatography (HPLC)
Protocol:

Instrumentation: A standard HPLC system equipped with a UV detector.[19][20]

Column: A reverse-phase C18 column is commonly used for the separation of nitroaromatic

compounds.[20]

Mobile Phase: A gradient or isocratic mixture of methanol or acetonitrile and water is typically

employed.[18][20] A common mobile phase is a 50:50 (v/v) mixture of methanol and water.

[18]
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Detection: UV detection at 254 nm is suitable for nitroaromatic compounds.[2]

Sample Preparation: Samples are dissolved in the mobile phase or a compatible solvent and

filtered before injection.

Quantification: A calibration curve is generated using certified standards of 2,3-
Dinitrotoluene.

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol:

Instrumentation: A gas chromatograph coupled to a mass spectrometer.[21]

Column: A capillary column, such as a DB-5 or equivalent, is suitable for separating

dinitrotoluene isomers.[21]

Carrier Gas: Helium is typically used as the carrier gas.

Injection: A split/splitless injector is commonly used.

Temperature Program: An optimized temperature gradient is employed to ensure the

separation of the different DNT isomers.

Ionization: Electron Impact (EI) ionization is a common method.[21]

Detection: The mass spectrometer is operated in full-scan or selected ion monitoring (SIM)

mode for enhanced sensitivity and selectivity.

Quantification: Quantification is achieved using an internal standard and a calibration curve

prepared with pure 2,3-DNT standards.

Synthesis and Logical Relationships
Synthesis of 2,3-Dinitrotoluene
2,3-Dinitrotoluene is produced as a minor isomer during the nitration of toluene.[2][3] The

process involves the reaction of toluene with a nitrating mixture, typically a combination of nitric

acid and sulfuric acid.[3]
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Synthesis pathway of 2,3-Dinitrotoluene.

Signaling and Metabolic Pathways
Mammalian Metabolism of Dinitrotoluenes (Inferred for
2,3-DNT)
The metabolism of dinitrotoluenes in mammals is a complex process primarily occurring in the

liver.[5][22] While the specific pathway for 2,3-DNT is not as extensively studied as that for 2,4-

DNT and 2,6-DNT, a general pathway can be inferred. The process involves oxidation of the

methyl group and reduction of the nitro groups, followed by conjugation for excretion.[5][22][23]

[24]
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Inferred mammalian metabolic pathway for 2,3-DNT.
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Environmental Fate: Biodegradation of Dinitrotoluenes
In the environment, dinitrotoluenes can be degraded by various microorganisms.[25] The

biodegradation pathways typically involve the reduction of the nitro groups, which can lead to

the formation of aminodinitrotoluenes and diaminonitrotoluenes.[25][26][27] Some bacteria can

also initiate degradation through an oxidative pathway.[25][28]
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Dioxygenases
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Generalized biodegradation pathways for dinitrotoluenes.
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Safety and Handling
2,3-Dinitrotoluene is a toxic substance and should be handled with appropriate safety

precautions.[7][29][30] It is harmful if swallowed, inhaled, or absorbed through the skin.[7][29] It

is also suspected of causing cancer and may damage fertility.[29][30]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield should be worn.[30]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

[30]

Respiratory Protection: Use a NIOSH-approved respirator when handling the powder or if

ventilation is inadequate.[29]

Handling and Storage:

Handle in a well-ventilated area, preferably in a fume hood.[29][30]

Avoid generating dust.[29]

Store in a tightly closed container in a cool, dry, well-ventilated area away from incompatible

substances such as strong bases, oxidizing agents, and reducing agents.[7]

In Case of Exposure:

Eyes: Immediately flush with plenty of water for at least 15 minutes.[29]

Skin: Remove contaminated clothing and wash the affected area with soap and water.

Ingestion: Do not induce vomiting. Seek immediate medical attention.[29]

Inhalation: Move to fresh air. If not breathing, give artificial respiration.

Conclusion
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This technical guide has provided a detailed overview of the physicochemical properties of 2,3-
Dinitrotoluene, along with standardized experimental protocols for their determination. The

information presented, including the structured data tables and diagrams of synthesis and

metabolic pathways, serves as a valuable resource for researchers, scientists, and drug

development professionals. A thorough understanding of these fundamental properties is

crucial for assessing the environmental impact, toxicological profile, and potential applications

of this compound. Adherence to strict safety protocols during the handling and analysis of 2,3-
Dinitrotoluene is imperative due to its hazardous nature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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